Cas no 3206-49-3 (Acetic acid, [(1-phenyl-1H-tetrazol-5-yl)thio]-, methyl ester)

• Product Name: Acetic acid, [(1-phenyl-1H-tetrazol-5-yl)thio]-, methyl ester
• CAS No: 3206-49-3
• MF: C₁₀H₁₀N₄O₂S
• MW: 250.276999950409
• CID: 2821922
• PubChem ID: 793874
• Update Time: 2025-04-21

Acetic acid, [(1-phenyl-1H-tetrazol-5-yl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8188675
• AKOS000533271
• HMS1762E05
• HMS2304M18
• Z19657244
• SMR000062370
• 3206-49-3
• MLS000048514
• SR-01000040018
• CHEMBL1545269
• SR-01000040018-1
• Acetic acid, [(1-phenyl-1H-tetrazol-5-yl)thio]-, methyl ester
• DTXSID40355203

• Inchi： 1S/C10H10N4O2S/c1-16-9(15)7-17-10-11-12-13-14(10)8-5-3-2-4-6-8/h2-6H,7H2,1H3
• InChI Key： WLAIWLWNUGVBEF-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)C1=NN=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 250.05244675Da
• Monoisotopic Mass: 250.05244675Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 95.2Ų